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Compound of Interest

Compound Name: 2-Fluoro-4-(trifluoromethyl)aniline

Cat. No.: B1271942

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 2-Fluoro-4-(trifluoromethyl)aniline (CAS Number: 69409-98-9). This fluorinated
aniline derivative is a valuable building block in medicinal chemistry and material science,
making a thorough understanding of its physical characteristics essential for its effective
application in research and development.

Core Physical Properties

The physical properties of 2-Fluoro-4-(trifluoromethyl)aniline are summarized in the table
below. These values are critical for designing experimental procedures, understanding its
behavior in various solvents, and ensuring safe handling and storage.
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Physical Property Value Notes
Molecular Formula C7HsFaN
Molecular Weight 179.11 g/mol [1]

[1] The substance can exist as
Appearance Colorless liquid to solid a supercooled liquid or a solid

at room temperature.

Melting Point 120-123 °C [2]

Boiling Point 55 °C at 0.3 mmHg [L1[31[41[5]
172.8 °C at 760 mmHg [6] (Predicted)

Density ~1.4 g/cm?3 [6] (Predicted)
Solubility Insoluble in water. [2]

Soluble in organic solvents

[2]

such as ethanol and ether.

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail the standard experimental methodologies for characterizing 2-Fluoro-
4-(trifluoromethyl)aniline.

Melting Point Determination

The melting point is a crucial indicator of purity. For a crystalline solid, a sharp melting range is
indicative of high purity.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry 2-Fluoro-4-
(trifluoromethyl)aniline is packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.
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e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
approximate the melting point, followed by a slower, more precise determination (1-2 °C per
minute) starting from about 20 °C below the approximate melting point.

o Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid particle disappears (completion of melting) are recorded
as the melting range.

Boiling Point Determination

Given that 2-Fluoro-4-(trifluoromethyl)aniline can be a liquid, its boiling point is a key
characteristic. Due to its relatively high boiling point at atmospheric pressure, distillation under
reduced pressure is often employed to prevent decomposition.

Methodology: Distillation Method (Atmospheric and Reduced Pressure)

o Apparatus Setup: A distillation apparatus is assembled, including a distillation flask,
condenser, receiving flask, and a thermometer placed so that the top of the bulb is level with
the side arm of the distillation flask. For reduced pressure distillation, a vacuum pump and a
manometer are connected to the system.

e Procedure: A sample of 2-Fluoro-4-(trifluoromethyl)aniline is placed in the distillation flask
along with boiling chips. The apparatus is sealed, and if applicable, the system is evacuated
to the desired pressure.

o Heating: The flask is heated gently.

o Data Recording: The temperature at which the liquid boils and a steady stream of distillate is
collected is recorded as the boiling point at that specific pressure.

Density Determination

The density of liquid 2-Fluoro-4-(trifluoromethyl)aniline can be determined using a
pycnometer or a graduated cylinder and a balance.

Methodology: Pycnometer Method

» Measurement of Empty Pycnometer Mass: A clean, dry pycnometer is weighed accurately.
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» Measurement with Sample: The pycnometer is filled with 2-Fluoro-4-
(trifluoromethyl)aniline, ensuring no air bubbles are present. The mass of the filled
pycnometer is recorded.

o Measurement with Water: The pycnometer is emptied, cleaned, and filled with distilled water.
The mass of the pycnometer filled with water is recorded.

o Calculation: The density is calculated using the formula: Density = (Mass of sample) /
(Volume of sample) where the volume of the sample is determined from the mass of the
water and its known density at the experimental temperature.

Solubility Determination

Understanding the solubility of a compound is critical for its use in reactions and formulations.
Methodology: Qualitative and Quantitative Determination

e Qualitative Assessment: A small, measured amount of 2-Fluoro-4-(trifluoromethyl)aniline
is added to a test tube containing a known volume of a solvent (e.g., water, ethanol, acetone,
toluene, hexane). The mixture is agitated, and the dissolution is observed.

e Quantitative Assessment (Gravimetric Method):

o An excess amount of 2-Fluoro-4-(trifluoromethyl)aniline is added to a known volume of
the solvent in a sealed vial.

o The mixture is agitated at a constant temperature for an extended period (e.g., 24 hours)
to ensure equilibrium is reached.

o The saturated solution is carefully filtered to remove any undissolved solid.
o A known volume of the filtrate is transferred to a pre-weighed container.
o The solvent is evaporated, and the mass of the remaining solute is determined.

o The solubility is then expressed as mass of solute per volume of solvent (e.g., g/100 mL).

Workflow for Physical Property Characterization
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The following diagram illustrates a logical workflow for the comprehensive characterization of
the physical properties of a chemical substance like 2-Fluoro-4-(trifluoromethyl)aniline.

Workflow for Physical Property Characterization of 2-Fluoro-4-(trifluoromethyl)aniline
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Caption: Logical workflow for the characterization of physical properties.

Safety Precautions

When handling 2-Fluoro-4-(trifluoromethyl)aniline, it is essential to follow standard laboratory
safety procedures.[2]

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including safety
goggles, gloves, and a lab coat.

e Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation
of vapors.

o Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty
of water and seek medical advice.

o Storage: Store in a cool, dry place away from incompatible materials.

This technical guide provides a foundational understanding of the physical properties of 2-
Fluoro-4-(trifluoromethyl)aniline. For any specific application, it is recommended to consult
the most recent Safety Data Sheet (SDS) and perform independent verification of these
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1271942#2-fluoro-4-trifluoromethyl-aniline-physical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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